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Compound of Interest

Compound Name: 1,3-Dinitrobenzene-d4
CAS No.: 54247-05-1
Cat. No.: B1360364
Get Quote
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Executive Summary

1,3-Dinitrobenzene-d4 (1,3-DNB-d4) is a deuterated aromatic nitro compound primarily
utilized as an internal standard in environmental forensics and toxicology. While chemically
robust due to the kinetic isotope effect (KIE) conferred by the C-D bonds, it possesses inherent
thermodynamic instability characteristic of polynitro aromatics.

Critical Storage Directive: Store at ambient temperature (20-25°C) in amber glass under inert
atmosphere (Argon/Nitrogen). Strict exclusion of light is mandatory to prevent nitro-nitrite
rearrangement. Avoid reducing environments to prevent conversion to nitroanilines.

Part 1: Physicochemical & Isotopic Profile[1]

The substitution of hydrogen with deuterium (?H) in the 1,3-dinitrobenzene lattice increases the
molecular weight and alters vibrational modes, but retains the fundamental solubility and
melting profile of the proteo-analog.

Table 1: Technical Specifications

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1360364#bc-rfq
https://www.benchchem.com/product/b1360364/docs?utm_src=pdf-body#technical-guide-stability-and-storage-architecture-for-1-3-dinitrobenzene-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Specification Technical Note

Fully deuterated aromatic ring.

Chemical Formula CeDaN204 o
_ +4.03 Da shift vs. proteo-
Molecular Weight ~172.13 g/mol
analog (168.11 g/mol ).
Labeled specific.[2] Unlabeled:
CAS Number 54247-05-1
99-65-0.[2][3][4]
) ] ) Crystalline lattice structure is
Physical State Yellow Crystalline Solid )
rhombic.
) ] Sharp transition indicates high
Melting Point 89-90 °C )
purity.
N Soluble: Acetone, Benzene, Lipophilic nature drives
Solubility . . .
EtAclinsoluble: Water bioaccumulation potential.
) ) ] Critical for mass spectrometry
Isotopic Purity Typically = 98 atom % D

quantitation.

Part 2: Stability Mechanisms & Degradation Risks
Isotopic Stability (The Deuterium Effect)

The Carbon-Deuterium (C-D) bond is shorter and stronger than the Carbon-Hydrogen (C-H)
bond due to the lower zero-point energy of the heavier isotope.

e Mechanism: This results in a primary Kinetic Isotope Effect (KIE), rendering the aromatic ring
significantly more resistant to electrophilic aromatic substitution (EAS) and oxidative
metabolism compared to the non-deuterated form.

o Risk Factor:H/D Exchange.[5] While aromatic protons are generally non-labile, exposure to
strong acids (e.g., H2S0a4) or strong bases in protic solvents can catalyze exchange, diluting
isotopic purity over time.

Photochemical Instability

Nitro compounds are chromophores that absorb UV-Vis radiation.
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e Mechanism: Upon excitation, the nitro group (-NOz) can undergo a nitro-nitrite
rearrangement, leading to the formation of nitroso intermediates and eventual ring cleavage
or polymerization.

o Observation: Yellow crystals turning orange/brown indicate surface photo-degradation.

Thermodynamic Instability

Like all polynitro aromatics, 1,3-DNB-d4 has a positive oxygen balance relative to pure
hydrocarbons but is still fuel-rich.

o Shock Sensitivity: While less sensitive than TNT (trinitrotoluene), it is still an energetic
material. Friction or high impact can trigger decomposition.

o Thermal Decomposition: Heating beyond 300°C releases toxic nitrogen oxides (NOx) and
poses an explosion hazard.

Part 3: Storage & Handling Protocols|[7]
The "Triad of Preservation"

To maintain >99% purity and isotopic integrity for >2 years, adhere to this protocol:

e Light Exclusion: Use Amber borosilicate vials (Type | Class A). Wrap secondary containment
in foil if amber glass is unavailable.

e Atmospheric Control: Purge headspace with Argon or Nitrogen. Oxygen promotes slow
oxidation of impurities; moisture can facilitate surface hydrolysis.

o Temperature: Ambient (20-25°C) is sufficient for chemical stability. Refrigeration (2—8°C) is
acceptable but introduces the risk of condensation (moisture) upon opening. Do not freeze
unless strictly necessary, as freeze-thaw cycles can fracture crystals and increase surface
area for reactivity.

Visualization: Storage Lifecycle Workflow
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Caption: Logical workflow for the receipt, stabilization, and maintenance of 1,3-
Dinitrobenzene-d4 inventory.

Part 4: Analytical Verification

Before using stored material for critical assays (e.g., as an internal standard for EPA Method
8330), verify integrity.

« Isotopic Purity (NMR):

o H-NMR (Proton): Should show NO signals in the aromatic region (7.0-9.0 ppm). Any
peaks here indicate proteo-contamination or H/D exchange.

o 1BC-NMR: Look for C-D coupling patterns (triplets) distinct from C-H singlets.
e Chemical Purity (GC-MS):
o Monitor for the molecular ion peak [M]+ at m/z ~172.

o Check for degradation products: m/z 142 (Loss of NO) or peaks associated with
nitroaniline (reduction product).

Part 5: Degradation Pathways
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Understanding how the molecule fails allows for better prevention. The two primary pathways
are Photolysis (light-induced) and Reduction (chemical/microbial).
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Caption: Primary degradation vectors: Photochemical rearrangement (blue path) and Chemical
reduction (red path).

Part 6: Safety & Toxicity (HSE)
Danger: 1,3-Dinitrobenzene-d4 is a potent methemoglobinemia inducer.
» Route of Entry: Rapidly absorbed through skin. Fatal in contact with skin.[2]

e Mechanism: Oxidizes ferrous iron (Fe?*) in hemoglobin to ferric iron (Fe3*), destroying
oxygen transport capacity.

» PPE Requirement: Double nitrile gloves, long sleeves, and full-face respirator or fume hood
operations are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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